Cas no 89003-21-4 (Thiophene, 3-methyl-4,5-diphenyl-2-[(phenylmethyl)thio]-)

• Product Name: Thiophene, 3-methyl-4,5-diphenyl-2-[(phenylmethyl)thio]-
• CAS No: 89003-21-4
• MF: C₂₄H₂₀S₂
• MW: 372.545603752136
• CID: 616558
• PubChem ID: 13207721
• Update Time: 2025-04-19

Thiophene, 3-methyl-4,5-diphenyl-2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-3-methyl-4,5-diphenylthiophene
• Thiophene, 3-methyl-4,5-diphenyl-2-[(phenylmethyl)thio]-
• DTXSID00527863
• 2-(Benzylsulfanyl)-3-methyl-4,5-diphenylthiophene
• 89003-21-4

• Inchi： 1S/C24H20S2/c1-18-22(20-13-7-3-8-14-20)23(21-15-9-4-10-16-21)26-24(18)25-17-19-11-5-2-6-12-19/h2-16H,17H2,1H3
• InChI Key： KWLZZUXWYBUVTK-UHFFFAOYSA-N
• SMILES： S1C(=C(C)C(C2C=CC=CC=2)=C1C1C=CC=CC=1)SCC1C=CC=CC=1

Computed Properties

• Exact Mass: 372.10064299g/mol
• Monoisotopic Mass: 372.10064299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 53.5Ų